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Compound of Interest

Compound Name: Ganoderenic acid F
CAS No.: 120462-47-7
Cat. No.: B3026991
Get Quote
. J

Executive Summary

Ganoderenic Acid F (GA-F) is a highly oxygenated, tetracyclic triterpenoid isolated from the
fruiting bodies of Ganoderma lucidum and Ganoderma applanatum.[1][2] It belongs to the
lanostane class but is distinct from the more common Ganoderic acids due to the presence of a
double bond in the C-17 side chain (typically

). This guide details its chemical identity, biosynthetic origin, isolation protocols, and
pharmacological mechanisms, specifically its role as a neuraminidase and

-glucosidase inhibitor.

Part 1: Structural Classification & Chemical Identity

The primary classification challenge lies in distinguishing Ganoderenic acids from Ganoderic
acids. Both share the lanostane skeleton (4,4,14-trimethylcholestane), but their side-chain
saturation differs.

The "Enic" Distinction
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» Ganoderic Acids: Possess a saturated side chain (C-20 to C-27), typically terminating in a
carboxylic acid.

e Ganoderenic Acids: Possess an unsaturated side chain, specifically containing a double
bond at the C-20(22) position (heteroannular diene system when conjugated with the ring).

Ganoderenic Acid F Specifications[1][2]

o Common Name: Ganoderenic Acid F[1][2][3][4][5]

e |[UPAC Name: (20E)-3,7,11,15,23-pentaoxo-5ngcontent-ng-c1989010908="" _nghost-ng-
€2127666394="" class="inline ng-star-inserted">

-lanosta-8,20(22)-dien-26-oic acid

e Chemical Formula:

e Molecular Weight: 510.62 g/mol [6]

o Key Functional Groups:
o Penta-oxo moiety: Carbonyl groups at C-3, C-7, C-11, C-15, and C-23.
o Conjugated Diene: The

double bond in the ring system and the
double bond in the side chain.

o Stereochemistry: Trans-fused A/B, B/C, and C/D rings; 5

-configuration.

Structural Data Table
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Diagnostic NMR Signal
(ngcontent-ng-
c1989010908="" _nghost-
ng-c2127666394=""

Feature Specification class="inline ng-star-
inserted">
H/
C)
Skeleton Lanostane (Tetracyclic) C-8/C-9 quaternary carbons
Unsaturated ( Olefinic proton at C-22 (
Side Chain
) ~6.0-6.8 ppm)
o Penta-ketone (3, 7, 11, 15,[2]  Carbonyl carbons (
Oxidation

[71(8][9][10] 23)

> 200 ppm)

Terminal Group

Carboxylic Acid (C-26)

Broad singlet (

~12.0 ppm)

Part 2: Biosynthetic Context

Ganoderenic Acid F is a secondary metabolite derived from the mevalonate (MVA) pathway.

The transition from the general lanostane skeleton to the specific "erenic" acid involves highly

specific cytochrome P450-mediated oxidations and desaturations.

Biosynthesis Pathway Diagram
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Figure 1: Biosynthetic pathway of Ganoderenic Acid F, highlighting the divergence from
standard Ganoderic acids via side-chain desaturation.
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Part 3: Isolation & Purification Protocol

Isolation of Ganoderenic Acid F is challenging due to its co-occurrence with structurally similar
isomers (e.g., Ganoderic Acid A, Ganoderenic Acid B). The following protocol utilizes polarity-
based partitioning followed by Reverse-Phase HPLC (RP-HPLC).

Extraction Workflow

e Raw Material: Dried fruiting bodies of G. lucidum (pulverized to 40 mesh).
e Primary Extraction: Reflux with 95% Ethanol (

hours).
 Partitioning:

o Evaporate EtOH to dryness.

o Resuspend in

o Extract with Chloroform (

) or Ethyl Acetate (EtOAC).

o Note: Ganoderenic acids partition into the organic phase (Acidic fraction).

 Acidic Fractionation: Extract the organic layer with 5%

. Acidify the aqueous layer to pH 3.0 with HCI, then re-extract with EtOAc. This separates
neutral triterpenes (Ganoderols) from acidic triterpenes (Ganoderenic/Ganoderic acids).

HPLC Purification Conditions

To separate Ganoderenic Acid F from its saturated counterparts, a C18 stationary phase with
an acidic modifier is required to suppress ionization of the carboxylic acid, sharpening the peak

shape.
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Parameter Condition

Semi-preparative C18 (e.g., 250mm x 10mm,

Column
5um)
Mobile Phase A 0.1% Acetic Acid in Water
Mobile Phase B Acetonitrile (ACN)
0-30 min: 30%
Gradient 50% B; 30-60 min: 50%
80% B
Flow Rate 2.0 - 3.0 mL/min (Scale dependent)
) UV at 254 nm (Strong absorption due to
Detection _ _
conjugated diene)
Ganoderenic Acid F typically elutes after
Retention Ganoderic Acid A but before Ganoderic Acid D

due to side-chain rigidity.

Part 4: Pharmacological Mechanisms

Ganoderenic Acid F exhibits distinct bioactivities, driven by the rigidity of its unsaturated side
chain and its high oxidation state.

Neuraminidase Inhibition (Anti-Viral)

Research indicates that lanostane triterpenoids inhibit influenza neuraminidase (NA). The side-
chain double bond of Ganoderenic Acid F locks the carboxyl group in a specific orientation,
allowing interaction with the arginine triad in the NA active site.

* Mechanism: Competitive inhibition of the viral surface enzyme, preventing the release of
progeny virions.

e Potency:
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values range between 20-60

depending on the viral strain (HLIN1 vs H5N1).

Alpha-Glucosidase Inhibition (Metabolic Regulation)

Ganoderenic Acid F acts as a mixed-type inhibitor of

-glucosidase.

e Mechanism: It binds to the enzyme's allosteric site, inducing a conformational change that
reduces the catalytic efficiency of carbohydrate hydrolysis.

o Result: Delayed glucose absorption and reduced postprandial hyperglycemia.

Mechanism of Action Diagram
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Figure 2: Multi-target pharmacological profile of Ganoderenic Acid F.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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